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Compound of Interest

Compound Name: XZ426

Cat. No.: B10854327 Get Quote

Introduction
XZ426 is a potent integrase strand transfer inhibitor (INSTI) with significant anti-HIV activity.[1]

It is a lead candidate that has demonstrated superior efficacy against known drug-resistant

variants of HIV.[1] Proper preparation and storage of XZ426 stock solutions are critical for

maintaining its stability and ensuring accurate and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of XZ426
for research purposes.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for the preparation of

XZ426 stock solutions.

Table 1: XZ426 Properties

Property Value

Molecular Weight 446.45 g/mol

Formula C22H24F2N4O4

Appearance Solid, White to yellow powder

CAS Number 1638504-52-5
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Table 2: Solubility of XZ426

Solvent Concentration Method

DMSO 100 mg/mL (223.99 mM)
Ultrasonic and warming, heat

to 60°C

Note: The use of newly opened, non-hygroscopic DMSO is highly recommended as absorbed

water can significantly impact solubility.[1]

Table 3: Stock Solution Preparation Examples

Desired
Concentration

Mass (for 1 mL) Mass (for 5 mL) Mass (for 10 mL)

1 mM 0.446 mg 2.23 mg 4.46 mg

5 mM 2.23 mg 11.15 mg 22.3 mg

10 mM 4.46 mg 22.3 mg 44.6 mg

Table 4: Storage Conditions and Stability

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months

-20°C 1 month

Experimental Protocols
Preparation of a 10 mM XZ426 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM XZ426 stock solution.
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Materials:

XZ426 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Weighing XZ426: Carefully weigh out 4.46 mg of XZ426 powder on a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the XZ426
powder.

Dissolution:

Vortex the mixture thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic bath for 10-15

minutes.

If solids persist, heat the solution in a water bath or heat block at 60°C for 5-10 minutes,

with intermittent vortexing, until the solution is clear.

Aliquoting: Once the XZ426 is completely dissolved, allow the solution to cool to room

temperature. Aliquot the stock solution into smaller, single-use volumes in sterile
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microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Diagrams
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Vortex for 1-2 minutes
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Ultrasonicate for 10-15 minutes Heat to 60°C for 5-10 minutes

No Still No

Aliquot into Single-Use Volumes
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Caption: Workflow for preparing a 10 mM XZ426 stock solution.
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Recommendations

XZ426 Stock Solution Stability

Storage Temperature Freeze-Thaw Cycles Solvent Quality (Hygroscopic) Light Exposure Storage Duration

Store at -80°C for long-term Aliquot to minimize freeze-thaw Use fresh, anhydrous DMSO Store in amber vials or dark Use within recommended timeframe

Click to download full resolution via product page

Caption: Factors influencing the stability of XZ426 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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